2-(4-bromophenoxy)-N-(3-pyridinylmethyl)acetamide

• IUPAC Name: 2-(4-bromophenoxy)-N-(pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C14H13BrN2O2/c15-12-3-5-13(6-4-12)19-10-14(18)17-9-11-2-1-7-16-8-11/h1-8H,9-10H2,(H,17,18)
• InChI Key: KFHXBSYGXDKZSK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CNC(=O)COC2=CC=C(C=C2)Br
• Molecular Formula: C14H13BrN2O2
• Molecular Weight: 321.17 g/mol

Description

The compound is part of a broader class of organic chemicals that incorporate elements such as bromophenyl groups, pyridinylmethyl motifs, and acetamide functionalities. These components are often explored for their potential applications in material science, pharmacology, and organic synthesis.

Synthesis Analysis

Synthesis of similar compounds typically involves multi-step organic reactions, including alkylation, nitration, and reductive amination processes. For instance, the synthesis of N-[4-(4-Bromobutoxy)-2-nitrophenyl]acetamide demonstrates the use of alkylation followed by nitration to introduce bromo and nitro groups into the phenyl ring, yielding significant product yields under optimized conditions (Zhang Da-yang, 2004).

Molecular Structure Analysis

The molecular structure of compounds within this class is characterized by the presence of bromophenoxy and pyridinylmethyl groups attached to an acetamide backbone. Crystal structure and spectroscopic analysis (e.g., IR, NMR) are common methods for confirming the structure. For example, analysis of N-[4-(2-Propyn-1-yloxy)phenyl]acetamide provided insights into the dihedral angles between substituents and the benzene ring, highlighting the compound's molecular geometry (Yonas Habtegiorghies Belay et al., 2012).

Chemical Reactions and Properties

Chemical reactions involving these compounds can include substitutions, cyclizations, and conjugation reactions. The reactivity often depends on the functional groups present and the specific conditions applied. For instance, substitutions of pyridine 1-oxides by thiols have been investigated, demonstrating the reactivity of pyridinyl groups under certain conditions (Supaluk Prachayasittikul et al., 1991).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystallinity can be influenced by the molecular structure. The presence of bromophenoxy and pyridinylmethyl groups can affect these properties, making them relevant for the compound's application in various domains.

Chemical Properties Analysis

Chemical properties, including reactivity, stability, and interaction with other molecules, are crucial for understanding the compound's potential applications. Studies on related compounds, such as the reductive carbonylation of nitrobenzene to form N-(4-hydroxyphenyl)acetamide, shed light on catalytic systems and reaction selectivity (A. Vavasori et al., 2023).